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Compound of Interest

Compound Name: 4-Aminoisobenzofuran-1,3-dione

Cat. No.: B094892

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Aminoisobenzofuran-1,3-dione in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

¢ Name: 4-Aminoisobenzofuran-1,3-dione

» Synonyms: 3-aminophthalic anhydride, 4-amino-2-benzofuran-1,3-dione[1]
« CAS Number: 17395-99-2[1][2][3]

Hazard Summary: 4-Aminoisobenzofuran-1,3-dione is classified as a hazardous substance.
The primary hazards are:

 Skin Irritation (Category 2)[1]
» Serious Eye Irritation (Category 2A)[1]

o May Cause Respiratory Irritation (Category 3)[1]
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Hazard Statement GHS Classification = Pictogram Signal Word
H315: Causes skin Skin Irritation )
o GHSO07[2] Warning[1][2]
irritation.[1] (Category 2)[1]
H319: Causes serious  Eye Irritation )
o GHSO07[2] Warning[1][2]
eye irritation.[1] (Category 2A)[1]
Specific target organ
toxicity — single
H335: May cause ]
exposure (Category GHSO07[2] Warning[1][2]

respiratory irritation.[1]

3), Respiratory
system[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 4-Aminoisobenzofuran-1,3-dione.

Protection Type

Required Equipment

Specifications and Use

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended if there

is a risk of splashing.

Must be worn at all times in the

handling area.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use.
Wash and dry hands
thoroughly after handling.[1]

Body Protection

Laboratory coat or protective

clothing.

Should be worn to prevent skin

contact.[1]

Respiratory Protection

Use a NIOSH-approved
respirator or equivalent if
ventilation is inadequate or for

prolonged exposure.

A dust respirator is
recommended.[4] Ensure
adequate general and local
exhaust ventilation to keep

airborne concentrations low.[1]
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Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]
e Ensure an eyewash station and safety shower are readily accessible.[1]
e Minimize dust generation and accumulation.[1]

2. Handling the Chemical:

» Avoid contact with skin, eyes, and clothing.[1]

e Avoid breathing dust or fumes.[1]

e Open and handle the container with care.[1]

e Do not eat, drink, or smoke in the handling area.[1]

e Wash hands thoroughly after handling.[1]

3. Storage:

» Store in a tightly-closed container.[1]

o Keep in a cool, dry, and well-ventilated place.[1][2][5][6]

o Store away from incompatible substances and sources of ignition.[1]
e The recommended storage temperature is between 2-8°C.[2][3][5][6]
e Store in a locked-up area.[1]

4. In Case of a Spill:

o Wear appropriate PPE.[1]

o Prevent further leakage if it is safe to do so.[1]
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o For solid spills, vacuum or sweep up the material and place it into a suitable disposal
container.[1]

e Avoid allowing the product to enter drains or waterways.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

1. Waste Collection:

e Collect waste 4-Aminoisobenzofuran-1,3-dione and any contaminated materials (e.g.,
gloves, paper towels) in a clearly labeled, sealed container.

o Label the container as "Hazardous Waste" and list the contents.
2. Disposal Procedure:
o Dispose of the contents and container at an approved waste disposal plant.[1]

e Do not dispose of down the drain or in regular trash.

Emergency First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

provide oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Call a poison center or doctor if you feel

unwell.[4]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Aminoisobenzofuran-1,3-dione
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Caption: A flowchart illustrating the key steps for safely handling and disposing of 4-
Aminoisobenzofuran-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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